1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone

• IUPAC Name: 1-[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• InChI: InChI=1S/C21H25BrN2O2S/c1-15(2)27-18-7-5-16(6-8-18)14-20(25)24-12-9-17(10-13-24)26-21-19(22)4-3-11-23-21/h3-8,11,15,17H,9-10,12-14H2,1-2H3
• InChI Key: NYHQANFNHKOFAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br
• Molecular Formula: C21H25BrN2O2S
• Molecular Weight: 449.4 g/mol

Description

The compound “1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone” is a complex organic molecule. It contains a bromopyridinyl group, a piperidinyl group, and a phenylethanone group, which are connected by ether and amide linkages. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space, and their connectivity. The presence of the bromine atom, a heavy halogen, could potentially make the compound useful for certain types of spectroscopic analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the bromine atom (which is a good leaving group), the ether linkage (which can be cleaved under acidic or basic conditions), and the amide linkage (which is relatively stable but can be hydrolyzed under certain conditions).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling point. The ether and amide linkages could influence its solubility in different solvents.

Safety and Hazards

As with any chemical compound, handling “1-(4-((3-Bromopyridin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a novel compound, it could be interesting to explore its synthesis, properties, and potential applications in more detail.